Cas no 2138260-85-0 (5-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazolidine-2,4-dione)

• Product Name: 5-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazolidine-2,4-dione
• CAS No: 2138260-85-0
• MF: C₁₀H₂₀N₂O₂SSi
• MW: 260.428502082825
• CID: 5995595
• PubChem ID: 165481199
• Update Time: 2025-10-24

5-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazolidine-2,4-dione
• 2138260-85-0
• EN300-1085629
• 5-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)imidazolidine-2,4-dione

• Inchi： 1S/C10H20N2O2SSi/c1-10(8(13)11-9(14)12-10)7-15-5-6-16(2,3)4/h5-7H2,1-4H3,(H2,11,12,13,14)
• InChI Key： BMZWPLOXDZULGC-UHFFFAOYSA-N
• SMILES： S(CC[Si](C)(C)C)CC1(C)C(NC(N1)=O)=O

Computed Properties

• Exact Mass: 260.10147559g/mol
• Monoisotopic Mass: 260.10147559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5Ų

Additional information on 5-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazolidine-2,4-dione

Introduction to 5-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazolidine-2,4-dione (CAS No. 2138260-85-0)

5-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazolidine-2,4-dione, identified by its Chemical Abstracts Service (CAS) number 2138260-85-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly its 5-methyl substituent and the presence of a {2-(trimethylsilyl)ethylsulfanyl}methyl side chain, contribute to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

The imidazolidine core of 5-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazolidine-2,4-dione is a key functional motif that has been extensively studied for its role in stabilizing bioactive molecules. The 2,4-dione functionality further enhances the compound's versatility by providing reactive sites for various chemical transformations. These structural attributes have positioned this compound as a promising intermediate in the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a growing interest in exploring the pharmacological potential of imidazolidine derivatives due to their ability to interact with biological targets in unique ways. The presence of the trimethylsilyl (TMS) group in the {2-(trimethylsilyl)ethylsulfanyl}methyl moiety is particularly noteworthy, as TMS substituents are often employed to enhance metabolic stability and improve pharmacokinetic profiles of drug candidates. This feature makes 5-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazolidine-2,4-dione an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in the field of enzyme inhibition. The sulfur-containing side chain can serve as a hydrogen bond acceptor or participate in hydrophobic interactions with enzyme active sites, thereby modulating enzymatic activity. Such interactions are critical for designing inhibitors that can selectively target specific enzymes involved in disease pathways. For instance, studies have shown that imidazolidine derivatives can exhibit inhibitory effects on certain kinases and proteases, which are key players in cancer progression and inflammatory responses.

Moreover, the structural flexibility offered by the 5-methyl group allows for further derivatization, enabling researchers to fine-tune the properties of the compound for specific applications. This adaptability is particularly valuable in drug discovery pipelines, where modifications to lead compounds are often necessary to optimize potency, selectivity, and solubility. The {2-(trimethylsilyl)ethylsulfanyl}methyl moiety also provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

Recent advancements in computational chemistry have further enhanced our understanding of how 5-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazolidine-2,4-dione interacts with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to various protein pockets, suggesting its potential as a scaffold for drug design. These simulations have been complemented by experimental validations, where radioligand binding assays and enzyme inhibition studies have confirmed the binding affinity and functional activity of derivative compounds.

The synthesis of 5-methyl-5-({2-(trimethysilyl)ethylethyl sulfanyl}methylene)imidazolidine - 2 , 4 - dione (CAS No . 2138260 - 85 - 0 ) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions to form the imidazolidine ring system followed by functionalization at the 5-position with a methyl group . The introduction of the { 2 - ( trim ethyl s il y l ) ethyl sulfanyl } methyl group requires careful manipulation under controlled conditions to ensure regioselectivity and high yield . These synthetic strategies underscore the compound's complexity and its significance as a building block in medicinal chemistry.

In addition to its pharmaceutical applications , this compound has shown promise in material science research . Its ability to form stable complexes with metal ions makes it a candidate for developing coordination polymers or metal-organic frameworks (MOFs). These materials have diverse applications , including catalysis , gas storage , and separation technologies . The unique interplay between organic and inorganic components facilitated by this compound could lead to novel materials with tailored properties.

The safety profile of 5-methyl - 5 - { ( 2 - ( trim ethyl s il y l ) ethyl sulfanyl } methyl ) imid az oli dine - 2 , 4 - dione ( CAS No . 2138260 - 85 - 0 ) is another critical consideration in its development . Preliminary toxicology studies have indicated that this compound exhibits moderate solubility in organic solvents but limited bioavailability upon oral administration . These findings suggest potential challenges in formulating effective drug candidates based on this scaffold , but they also highlight opportunities for improving delivery systems through nanotechnology or prodrug strategies.

The future directions for research on this compound are multifaceted . On one hand , there is ongoing work to explore its biological activity further by synthesizing analogues with modified side chains or additional functional groups . On the other hand , computational studies continue to provide insights into its mechanism of action , which could guide rational drug design efforts . Collaborative efforts between synthetic chemists , biologists , and pharmacologists will be essential to fully harness the potential of this molecule.

In conclusion,5-methy l - 5 - { ( 2 - ( trim ethyl s il y l ) ethyl sulfanyl } methyl ) imid az oli dine - 2 , 4 - dione ( CAS No . 2138260 - 85 - 0 ) represents an intriguing compound with broad applications across pharmaceutical chemistry and material science . Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting various diseases while also serving as a building block for advanced materials . As research progresses , we can expect further elucidation of its properties and new opportunities for innovation arising from its versatile chemistry.